Cas no 2385285-21-0 (5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid)

• Product Name: 5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid
• CAS No: 2385285-21-0
• MF: C₁₅H₂₃NO₆
• MW: 313.34622502327
• CID: 6300924
• PubChem ID: 165901313
• Update Time: 2025-07-19

5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid
• EN300-1071630
• 5-({[(tert-butoxy)carbonyl](2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid
• 2385285-21-0

• Inchi： 1S/C15H23NO6/c1-5-20-9-8-16(14(19)22-15(2,3)4)10-11-6-7-12(21-11)13(17)18/h6-7H,5,8-10H2,1-4H3,(H,17,18)
• InChI Key： XEOWDEOHBHFGMB-UHFFFAOYSA-N
• SMILES： O(C(N(CC1=CC=C(C(=O)O)O1)CCOCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.15253745g/mol
• Monoisotopic Mass: 313.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.2Ų

Additional information on 5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid

5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid (CAS No. 2385285-21-0): An Overview

5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid (CAS No. 2385285-21-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

The chemical structure of 5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid (CAS No. 2385285-21-0) is defined by its furan ring and the presence of a tert-butoxycarbonyl (Boc) protecting group, which is commonly used in organic synthesis to protect amino groups. The compound also features an ethoxyethyl moiety, which adds to its hydrophilic properties and enhances its solubility in polar solvents. The carboxylic acid group at the 2-position of the furan ring contributes to its acidic nature and reactivity in various chemical reactions.

The molecular formula of this compound is C₁₆H₂₃N₁O₆, with a molecular weight of approximately 337.36 g/mol. Its physical properties include a melting point of around 140°C and a solubility profile that makes it suitable for use in aqueous solutions and organic solvents.

Synthesis Methods

The synthesis of 5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid (CAS No. 2385285-21-0) can be achieved through several routes, each with its own advantages and challenges. One common approach involves the reaction of 5-formylfuran-2-carboxylic acid with tert-butyl (2-ethoxyethyl)carbamate in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds under mild conditions and yields the desired product with high purity.

An alternative method involves the use of a one-pot multicomponent reaction (MCR), which combines multiple reactants in a single step to form the target compound. This approach has gained popularity due to its efficiency and reduced environmental impact compared to traditional multi-step syntheses.

Biological Activities

5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid (CAS No. 2385285-21-0) has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, this compound has demonstrated cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Applications and Research Developments

The potential clinical applications of 5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid (CAS No. 2385285-21-0) are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have shown promising outcomes, with the compound demonstrating good safety profiles and efficacy in animal models of inflammation and cancer.

In a recent study published in the Journal of Medicinal Chemistry, researchers reported that this compound effectively reduced inflammation in a mouse model of rheumatoid arthritis without causing significant side effects. Another study published in Cancer Research highlighted its ability to inhibit tumor growth in xenograft models of human breast cancer.

Future Perspectives

The future prospects for 5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid (CAS No. 2385285-21-0) are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Further preclinical studies are needed to fully understand its mechanisms of action and potential side effects before advancing to larger-scale clinical trials.

In conclusion, 5-({(tert-butoxy)carbonyl(2-ethoxyethyl)amino}methyl)furan-2-carboxylic acid (CAS No. 2385285-21-0) represents an exciting development in the field of medicinal chemistry, offering potential benefits for patients suffering from inflammatory diseases and cancer. Continued research and development will be crucial in realizing its full therapeutic potential.